Cas no 62237-07-4 (1-Propanol, 3-[[3-(diethylamino)propyl]ethylamino]-)

• Product name: 1-Propanol, 3-[[3-(diethylamino)propyl]ethylamino]-
• CAS No: 62237-07-4
• MF: C₁₂H₂₈N₂O
• MW: 216.36352
• CID: 453027
• PubChem ID: 12721797

1-Propanol, 3-[[3-(diethylamino)propyl]ethylamino]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-[[3-(diethylamino)propyl]ethylamino]-
• 3-[3-(diethylamino)propyl-ethylamino]propan-1-ol
• DTXSID60508077
• SCHEMBL11713997
• 62237-07-4
• 3-{[3-(DIETHYLAMINO)PROPYL](ETHYL)AMINO}PROPAN-1-OL

• Inchi： InChI=1S/C12H28N2O/c1-4-13(5-2)9-7-10-14(6-3)11-8-12-15/h15H,4-12H2,1-3H3
• InChI Key： VICGCWKTHQTUMP-UHFFFAOYSA-N
• SMILES： CCN(CC)CCCN(CC)CCCO

Computed Properties

• Exact Mass: 216.22034
• Monoisotopic Mass: 216.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.7Ų
• XLogP3: 1.4

Experimental Properties

• PSA: 26.71